Cas no 2549003-01-0 (N-methyl-1-phenyl-N-(1-{thieno[3,2-d]pyrimidin-4-yl}pyrrolidin-3-yl)methanesulfonamide)

• Product name: N-methyl-1-phenyl-N-(1-{thieno[3,2-d]pyrimidin-4-yl}pyrrolidin-3-yl)methanesulfonamide
• CAS No: 2549003-01-0
• MF: C₁₈H₂₀N₄O₂S₂
• MW: 388.507000923157
• CID: 5311785
• PubChem ID: 154582775

N-methyl-1-phenyl-N-(1-{thieno[3,2-d]pyrimidin-4-yl}pyrrolidin-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2549003-01-0
• F6788-9470
• AKOS040730110
• N-methyl-1-phenyl-N-(1-{thieno[3,2-d]pyrimidin-4-yl}pyrrolidin-3-yl)methanesulfonamide
• N-Methyl-N-(1-thieno[3,2-d]pyrimidin-4-yl-3-pyrrolidinyl)benzenemethanesulfonamide

• Inchi： 1S/C18H20N4O2S2/c1-21(26(23,24)12-14-5-3-2-4-6-14)15-7-9-22(11-15)18-17-16(8-10-25-17)19-13-20-18/h2-6,8,10,13,15H,7,9,11-12H2,1H3
• InChI Key： OJAOZMFEDHVBAB-UHFFFAOYSA-N
• SMILES： C1(CS(N(C)C2CCN(C3N=CN=C4C=CSC4=3)C2)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 388.10276824g/mol
• Monoisotopic Mass: 388.10276824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų
• XLogP3: 2.7

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 592.1±60.0 °C(Predicted)
• pka: 4.51±0.40(Predicted)

Additional information on N-methyl-1-phenyl-N-(1-{thieno[3,2-d]pyrimidin-4-yl}pyrrolidin-3-yl)methanesulfonamide

Comprehensive Overview of N-methyl-1-phenyl-N-(1-{thieno[3,2-d]pyrimidin-4-yl}pyrrolidin-3-yl)methanesulfonamide (CAS No. 2549003-01-0)

N-methyl-1-phenyl-N-(1-{thieno[3,2-d]pyrimidin-4-yl}pyrrolidin-3-yl)methanesulfonamide (CAS No. 2549003-01-0) is a sophisticated heterocyclic compound that has garnered significant attention in medicinal chemistry and pharmaceutical research. Its unique structure, featuring a thieno[3,2-d]pyrimidine core linked to a pyrrolidine moiety and a methanesulfonamide group, positions it as a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting protein kinases and other enzymatic pathways, which are critical in treating various diseases.

The compound's thieno[3,2-d]pyrimidine scaffold is a key structural motif found in many bioactive molecules, known for its ability to modulate biological activity. This has led to a surge in searches for "thieno[3,2-d]pyrimidine derivatives" and "kinase inhibitors" in scientific databases, reflecting the growing demand for novel therapeutic agents. Additionally, the incorporation of a pyrrolidine ring enhances the compound's pharmacokinetic properties, such as solubility and bioavailability, making it a focal point for optimization in drug design.

In recent years, the pharmaceutical industry has witnessed a paradigm shift toward personalized medicine and targeted therapies. N-methyl-1-phenyl-N-(1-{thieno[3,2-d]pyrimidin-4-yl}pyrrolidin-3-yl)methanesulfonamide aligns with this trend, as its mechanism of action is highly specific. Users frequently search for "small molecule inhibitors" and "structure-activity relationship (SAR)" studies, underscoring the need for detailed analyses of compounds like this one. Its methanesulfonamide group further contributes to its stability and binding affinity, which are crucial for drug efficacy.

The synthesis of N-methyl-1-phenyl-N-(1-{thieno[3,2-d]pyrimidin-4-yl}pyrrolidin-3-yl)methanesulfonamide involves multi-step organic reactions, including cyclization and sulfonylation, which are topics of interest in synthetic chemistry forums. Queries such as "sulfonamide synthesis" and "heterocyclic compound preparation" are common among chemists seeking to replicate or innovate its production. The compound's CAS No. 2549003-01-0 serves as a unique identifier, facilitating accurate retrieval in chemical databases and regulatory documentation.

Beyond its chemical attributes, N-methyl-1-phenyl-N-(1-{thieno[3,2-d]pyrimidin-4-yl}pyrrolidin-3-yl)methanesulfonamide has potential applications in oncology and inflammatory diseases. The rise in searches for "anticancer drug candidates" and "anti-inflammatory agents" highlights the urgency for new treatments with fewer side effects. Its thieno[3,2-d]pyrimidine core, in particular, has been linked to inhibitory effects on proliferative pathways, making it a subject of ongoing preclinical studies.

In conclusion, N-methyl-1-phenyl-N-(1-{thieno[3,2-d]pyrimidin-4-yl}pyrrolidin-3-yl)methanesulfonamide (CAS No. 2549003-01-0) represents a cutting-edge example of modern drug development. Its intricate design and therapeutic potential resonate with current trends in precision medicine and targeted therapy. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs, driven by its unique heterocyclic architecture and pharmacological properties.